Cas no 1822638-10-7 (3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde)

• Product Name: 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde
• CAS No: 1822638-10-7
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 6245865
• PubChem ID: 130034455
• Update Time: 2025-05-20

3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde
• 3-Hydroxy-6-methoxy-2-naphthaldehyde
• 1822638-10-7
• starbld0011122

• Inchi： 1S/C12H10O3/c1-15-11-3-2-8-4-10(7-13)12(14)6-9(8)5-11/h2-7,14H,1H3
• InChI Key： FLUROYKJIFUHOK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C=O)=C(C=C2C=1)O

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde

3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde (CAS No. 1822638-10-7): A Comprehensive Overview

3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde (CAS No. 1822638-10-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique naphthalene backbone with hydroxyl, methoxy, and aldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for applications ranging from drug development to advanced material design.

The chemical properties of 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde are defined by its molecular formula, which includes a hydroxyl group (-OH) at the 3-position, a methoxy group (-OCH₃) at the 6-position, and an aldehyde group (-CHO) at the 2-position of the naphthalene ring. This arrangement imparts distinct reactivity patterns, making it a sought-after building block in organic chemistry. Researchers often utilize this compound in multistep synthesis due to its ability to undergo various transformations, including condensation, oxidation, and nucleophilic addition reactions.

In the pharmaceutical industry, 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde is frequently employed as a precursor in the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in medicinal chemistry. Recent studies have explored its potential in designing small-molecule inhibitors and fluorescent probes for diagnostic applications.

Beyond pharmaceuticals, 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde plays a crucial role in material science. Its conjugated naphthalene system and functional groups make it an excellent candidate for developing organic semiconductors and photovoltaic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs), where its electronic properties can enhance device performance. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and sensor technology.

The synthesis of 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde typically involves the functionalization of naphthalene derivatives through controlled oxidation and substitution reactions. Modern synthetic routes emphasize green chemistry principles, aiming to reduce waste and improve yield. Techniques such as microwave-assisted synthesis and catalytic oxidation have been explored to optimize the production process, making it more sustainable and cost-effective.

Market demand for 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde has been steadily increasing, driven by its expanding applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. The compound is often available in research-grade quantities, with stringent quality control measures to ensure consistency for laboratory and industrial use. Pricing trends reflect its niche status, with costs influenced by raw material availability and synthetic complexity.

From an environmental and safety perspective, 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde requires careful handling due to its reactive aldehyde group. Standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended when working with this compound. Regulatory compliance varies by region, but most jurisdictions classify it as a non-hazardous chemical under normal handling conditions.

Looking ahead, research into 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde continues to uncover new possibilities. Emerging trends include its incorporation into metal-organic frameworks (MOFs) for gas storage applications and its use as a template for designing molecularly imprinted polymers (MIPs). These developments highlight the compound's versatility and potential to address contemporary challenges in science and technology.

For researchers and industry professionals seeking reliable information about 3-Hydroxy-6-methoxy-2-naphthalenecarboxaldehyde, this overview provides a solid foundation. Its unique chemical profile, combined with diverse applications, positions it as a valuable asset in modern chemistry. As synthetic methodologies advance and new uses are discovered, the importance of this compound is likely to grow, making it a subject of ongoing interest in academic and industrial circles.